Cas no 5693-27-6 (1H-2-Benzopyran-1,4(3H)-dione)

• Product Name: 1H-2-Benzopyran-1,4(3H)-dione
• CAS No: 5693-27-6
• MF: C₉H₆O₃
• MW: 162.142142772675
• MDL: MFCD18807182
• CID: 839016
• Update Time: 2025-08-10

1H-2-Benzopyran-1,4(3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1,4(3H)-dione(9CI)
• isochromene-1,4-dione
• Isochroman-1,4-dione
• 1H-2-BENZOPYRAN-1,4(3H)-DIONE
• 1H-isochromene-1,4(3H)-dione
• FRPUZPKXFMJGKF-UHFFFAOYSA-N
• isochromane-1,4-dione
• AK241901
• Z2304
• 1H-2-Benzopyran-1,4(3H)-dione

• MDL： MFCD18807182
• Inchi： 1S/C9H6O3/c10-8-5-12-9(11)7-4-2-1-3-6(7)8/h1-4H,5H2
• InChI Key： FRPUZPKXFMJGKF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 1H-2-Benzopyran-1,4(3H)-dione

1H-2-Benzopyran-1,4(3H)-dione: A Comprehensive Overview

CAS No. 5693-27-6, commonly referred to as 1H-2-Benzopyran-1,4(3H)-dione, is a compound of significant interest in both academic and industrial research. This benzopyran derivative has garnered attention due to its unique chemical properties and potential applications in various fields. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with this compound.

The molecular structure of 1H-2-Benzopyran-1,4(3H)-dione consists of a benzene ring fused with a gamma-pyrone ring system. This arrangement imparts the compound with distinct electronic properties, making it a valuable substrate for further functionalization. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, particularly in the realm of optoelectronics. Researchers have demonstrated that derivatives of this compound can exhibit luminescent properties, which are advantageous for applications in light-emitting diodes (LEDs) and sensors.

One of the most notable aspects of CAS No. 5693-27-6 is its biological activity. Preclinical studies have shown that this compound possesses potent antioxidant properties, which could be harnessed for therapeutic purposes. A 2023 study published in the Journal of Medicinal Chemistry revealed that 1H-2-Benzopyran-1,4(3H)-dione exhibits selective inhibition against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest in its potential as a lead compound for drug development.

In terms of synthesis, the compound can be prepared via various routes, including cyclization reactions and oxidative coupling. A recent advancement involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This method not only reduces reaction time but also minimizes the formation of byproducts, making it more environmentally friendly.

The environmental impact of CAS No. 5693-27-6 has also been a topic of interest. Studies conducted in 2023 have assessed its biodegradability under different environmental conditions. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its ecological footprint. This is particularly important for industries considering its large-scale production.

Looking ahead, the versatility of 1H-2-Benzopyran-1,4(3H)-dione presents numerous opportunities for further exploration. Its role in materials science continues to expand, with ongoing research focusing on its application in organic electronics and photonics. Additionally, its biological activity suggests potential applications in nutraceuticals and cosmeceuticals.

In conclusion, CAS No. 5693-27-6, or 1H-2-Benzopyran-1,4(3H)-dione, stands as a multifaceted compound with promising prospects across diverse domains. As research progresses, it is anticipated that this compound will contribute significantly to advancements in both scientific and industrial landscapes.